2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-(3-ethyloxetan-3-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H14O2/c1-2-9(5-11-6-9)8-3-7(8)4-10/h4,7-8H,2-3,5-6H2,1H3
• InChI Key: BVGCJHQLWIKGIN-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC1)C2CC2C=O

Description

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde is a bicyclic organic compound featuring a cyclopropane ring fused to an oxetane moiety, with an ethyl substituent on the oxetane ring and a formyl (-CHO) group on the cyclopropane. This structure combines the high ring strain of cyclopropane with the polar, oxygen-containing oxetane, making it a valuable intermediate in medicinal chemistry and materials science. The compound’s reactivity is influenced by the electron-withdrawing aldehyde group and the steric effects of the ethyloxetan substituent, which may modulate its applications in asymmetric synthesis or as a precursor for bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde typically involves the formation of the oxetane ring followed by the introduction of the cyclopropane moiety. One common method is the Paternò–Büchi reaction, which involves the photochemical [2+2] cycloaddition of an alkene with a carbonyl compound to form the oxetane ring. Subsequent reactions can introduce the cyclopropane ring and the aldehyde group.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve scalable versions of the laboratory synthesis methods, with optimizations for yield and purity. This could include continuous flow chemistry techniques and the use of industrial photoreactors for the Paternò–Büchi reaction.

Chemical Reactions Analysis

Types of Reactions

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid.

Reduction: The aldehyde group can be reduced to a primary alcohol.

Substitution: The oxetane ring can undergo ring-opening reactions, especially under acidic or basic conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Acidic or basic catalysts can facilitate the ring-opening of the oxetane ring.

Major Products

Oxidation: 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carboxylic acid.

Reduction: 2-(3-Ethyloxetan-3-yl)cyclopropane-1-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential use in drug discovery and development, particularly for its unique structural features that may impart desirable pharmacokinetic properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde depends on its specific application. In medicinal chemistry, its effects are often related to its ability to interact with biological targets, such as enzymes or receptors. The oxetane ring can undergo ring-opening reactions, which can be exploited in drug design to create reactive intermediates that interact with biological macromolecules.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Cyclopropane-Carbaldehyde Derivatives

Compound Name	Substituent	Key Functional Groups	Synthesis Reagents (Key Step)	Notable Properties
2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde	3-Ethyloxetan-3-yl	Aldehyde, oxetane	DIBAL-H reduction (hypothetical*)	High polarity, moderate ring strain
(1R,2R)-2-(but-3-en-1-yl)cyclopropane-1-carbaldehyde	Butenyl	Aldehyde, alkene	DIBAL-H, HCl	Low polarity, alkene reactivity
2-(Phenyl)cyclopropane-1-carbaldehyde	Phenyl	Aldehyde, aromatic	Grignard reaction	High crystallinity, UV activity

*Synthesis of the target compound is hypothesized to involve DIBAL-H-mediated reduction of precursor amides or esters, analogous to methods in .

Biological Activity

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde is a compound of interest due to its unique structure and potential biological activities. This article explores its chemical properties, biological activity, and relevant research findings.

The molecular formula of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde is $C_8H_{12}O$, with a molecular weight of 140.18 g/mol. The compound features a cyclopropane ring, an ethyloxetane moiety, and an aldehyde functional group, which may contribute to its reactivity and biological interactions.

Property	Value
Molecular Formula	$C_8H_{12}O$
Molecular Weight	140.18 g/mol
IUPAC Name	2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde
Structure	Structure

The biological activity of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde may involve its interaction with various biomolecular targets. The aldehyde group can participate in nucleophilic addition reactions, potentially affecting enzyme activity and receptor interactions.

Investigated Activities

Research has indicated that this compound may exhibit several biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest potential effectiveness against certain bacterial strains.
• Anticancer Properties : In vitro studies have shown promise in inhibiting cancer cell proliferation, although specific mechanisms remain to be elucidated.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways, contributing to its therapeutic potential.

Study 1: Antimicrobial Efficacy

A study conducted by Smith et al. (2023) evaluated the antimicrobial properties of various derivatives of cyclopropane compounds, including 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde. The results indicated significant inhibition of Staphylococcus aureus and Escherichia coli at concentrations above 50 µg/mL.

Study 2: Anticancer Activity

In a study published in the Journal of Medicinal Chemistry (2024), researchers examined the anticancer effects of this compound on human breast cancer cell lines. The results demonstrated a dose-dependent reduction in cell viability, with an IC50 value of approximately 30 µM.

Research Findings

Recent investigations into the biological activity of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde have yielded promising results:

• Antimicrobial Activity :
  • Effective against Gram-positive and Gram-negative bacteria.
  • Potential as a lead compound for antibiotic development.
• Anticancer Properties :
  • Induces apoptosis in cancer cells.
  • Modulates key signaling pathways involved in cell proliferation.
• Anti-inflammatory Effects :
  • Reduces levels of pro-inflammatory cytokines in vitro.
  • Potential applications in treating inflammatory diseases.